N-{2-[1-benzoyl-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

• IUPAC Name: N-[2-[2-benzoyl-3-(2-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C24H23N3O3S/c1-17-10-6-7-13-19(17)23-16-22(20-14-8-9-15-21(20)26-31(2,29)30)25-27(23)24(28)18-11-4-3-5-12-18/h3-15,23,26H,16H2,1-2H3
• InChI Key: DYCJWVKXDYHKRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CC(=NN2C(=O)C3=CC=CC=C3)C4=CC=CC=C4NS(=O)(=O)C
• Molecular Formula: C24H23N3O3S
• Molecular Weight: 433.5 g/mol

Description

N-{2-[1-benzoyl-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide is a useful research compound. Its molecular formula is C24H23N3O3S and its molecular weight is 433.53. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory and Analgesic Properties

Research has demonstrated that certain derivatives of the compound possess potential anti-inflammatory and analgesic activities. For instance, a study focused on the synthesis and characterization of Celecoxib derivatives, showing that these compounds exhibit significant anti-inflammatory and analgesic activities. One particular derivative was highlighted for not causing tissue damage in liver, kidney, colon, and brain compared to controls, suggesting a potential therapeutic advantage (Küçükgüzel et al., 2013).

Anticancer Activity

Some pyrazole-sulfonamide derivatives have been synthesized and tested for their antiproliferative activities against various cancer cell lines. These compounds showed promising broad-spectrum antitumor activity, comparable to commonly used anticancer drugs like 5-fluorouracil and cisplatin, indicating their potential as novel anticancer agents (Mert et al., 2014).

Carbonic Anhydrase Inhibition

The compound and its derivatives have been investigated for their inhibitory effects on carbonic anhydrase enzymes. These enzymes play a crucial role in various physiological processes, and their inhibition can be beneficial for treating conditions like glaucoma, epilepsy, and altitude sickness. Research on metal complexes of heterocyclic sulfonamide showed very powerful inhibitory effects against human carbonic anhydrase isoenzymes, suggesting potential medical applications (Büyükkıdan et al., 2013).

Synthetic Methodologies

The compound's derivatives have also been utilized in synthetic chemistry. For example, a green methodology for the benzoylation of nucleosides using benzoyl cyanide in an ionic liquid presents an efficient and selective approach, indicating the versatility of this compound in synthetic applications (Prasad et al., 2005).

COX-2 Inhibition for Anti-inflammatory Applications

The methanesulfonamide group, when positioned on certain parts of the pyrazole ring, has shown to significantly enhance COX-2 inhibitory activity, leading to the development of potent and selective inhibitors of this enzyme. This has implications for the treatment of inflammation and related diseases, highlighting the compound's relevance in designing new anti-inflammatory drugs (Singh et al., 2004).